Cas no 2034314-62-8 (1-{[5-(furan-3-yl)pyridin-3-yl]methyl}-3-(quinolin-8-yl)urea)

• Product Name: 1-{[5-(furan-3-yl)pyridin-3-yl]methyl}-3-(quinolin-8-yl)urea
• CAS No: 2034314-62-8
• MF: C₂₀H₁₆N₄O₂
• MW: 344.36664390564
• CID: 5781289
• PubChem ID: 122162902
• Update Time: 2025-05-24

1-{[5-(furan-3-yl)pyridin-3-yl]methyl}-3-(quinolin-8-yl)urea Chemical and Physical Properties

Names and Identifiers

• 2034314-62-8
• 1-((5-(furan-3-yl)pyridin-3-yl)methyl)-3-(quinolin-8-yl)urea
• AKOS032464267
• F6573-9099
• 1-{[5-(furan-3-yl)pyridin-3-yl]methyl}-3-(quinolin-8-yl)urea
• 1-[[5-(furan-3-yl)pyridin-3-yl]methyl]-3-quinolin-8-ylurea

• Inchi： 1S/C20H16N4O2/c25-20(24-18-5-1-3-15-4-2-7-22-19(15)18)23-11-14-9-17(12-21-10-14)16-6-8-26-13-16/h1-10,12-13H,11H2,(H2,23,24,25)
• InChI Key： DLWZMVABFXXZSW-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1)C1=CN=CC(=C1)CNC(NC1=CC=CC2=CC=CN=C12)=O

Computed Properties

• Exact Mass: 344.12732577g/mol
• Monoisotopic Mass: 344.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 80Ų

Additional information on 1-{[5-(furan-3-yl)pyridin-3-yl]methyl}-3-(quinolin-8-yl)urea

Professional Introduction to Compound with CAS No. 2034314-62-8 and Product Name: 1-{[5-(furan-3-yl)pyridin-3-yl]methyl}-3-(quinolin-8-yl)urea

Compound with the CAS number 2034314-62-8 and the product name 1-{[5-(furan-3-yl)pyridin-3-yl]methyl}-3-(quinolin-8-yl)urea represents a significant advancement in the field of chemical and biomedical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The molecular framework of this compound incorporates key functional groups that make it a promising candidate for further investigation.

The core structure of 1-{[5-(furan-3-yl)pyridin-3-yl]methyl}-3-(quinolin-8-yl)urea consists of a urea moiety linked to a pyridine ring substituted with a furan group, further connected to a quinoline ring. This arrangement creates a multifaceted scaffold that is conducive to interactions with biological targets. The presence of both pyridine and quinoline moieties suggests potential binding affinities with proteins and enzymes, making this compound an attractive candidate for pharmacological studies.

In recent years, there has been growing interest in the development of heterocyclic compounds for their diverse biological activities. The furan substituent in this molecule is particularly noteworthy, as furan derivatives have shown promise in various therapeutic contexts, including anti-inflammatory, antimicrobial, and anticancer applications. The combination of furan, pyridine, and quinoline units in 1-{[5-(furan-3-yl)pyridin-3-yl]methyl}-3-(quinolin-8-yl)urea enhances its potential as a bioactive molecule.

One of the most compelling aspects of this compound is its structural versatility, which allows for modifications that can fine-tune its biological properties. Researchers have been exploring derivatives of this compound to optimize its pharmacokinetic profiles and enhance its efficacy. The urea moiety, in particular, is known for its ability to form hydrogen bonds with biological targets, which can improve binding affinity and stability.

Recent studies have highlighted the importance of 1-{[5-(furan-3-yl)pyridin-3-yl]methyl}-3-(quinolin-8-yl)urea in the context of developing novel therapeutic agents. For instance, researchers have investigated its potential as an inhibitor of specific enzymes implicated in diseases such as cancer and neurodegenerative disorders. The quinoline ring, known for its broad spectrum of biological activities, adds another layer of complexity to this compound's potential applications.

The synthesis of 1-{[5-(furan-3-yl)pyridin-3-yl]methyl}-3-(quinolin-8-yliurea) involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yields and purity, which are crucial for subsequent biological evaluation. The use of modern techniques such as palladium-catalyzed cross-coupling reactions has facilitated the construction of the complex molecular framework.

In terms of biological activity, preliminary studies suggest that 1-{[5-(furan)]methyl}-3-(quinolin)]urea exhibits promising properties in vitro. Its ability to interact with various biological targets makes it a valuable tool for drug discovery. Further research is needed to fully elucidate its mechanism of action and explore its potential therapeutic applications.

The integration of computational chemistry and high-throughput screening techniques has accelerated the process of identifying bioactive compounds like 1-{[5-(furan)]methyl}-3-(quinolin)]urea. These approaches allow researchers to predict binding affinities and optimize molecular structures before conducting expensive wet-lab experiments. Such advancements are essential for streamlining drug development pipelines.

Looking ahead, the continued exploration of 1-{[5-(furan)]methyl}-3-(quinolin)]urea and its derivatives holds great promise for the future of medicinal chemistry. As our understanding of biological pathways grows, so does the need for innovative compounds that can modulate these pathways effectively. The structural features of this compound make it a versatile platform for developing new therapies.

In conclusion, 1-{[5-(furan)]methyl}-3-(quinolin)]urea, with CAS No. 2034314-62-8, represents a significant contribution to the field of chemical and biomedical research. Its unique molecular architecture and promising biological activities position it as a valuable candidate for further investigation. With ongoing advancements in synthetic chemistry and computational methods, we can expect more breakthroughs in the near future.